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Permanganic acid (HMnO4),

cesium salt

Cat. No.: B083906 Get Quote

Solubility of Cesium Permanganate in Water: A
Technical Guide
This technical guide provides a comprehensive overview of the solubility of cesium

permanganate (CsMnO₄) in water at various temperatures. It is intended for researchers,

scientists, and professionals in drug development who require precise solubility data and

detailed experimental methodologies. This document outlines the temperature-dependent

solubility of cesium permanganate, presents a detailed protocol for its determination, and

visualizes the experimental workflow.

Quantitative Solubility Data
The solubility of cesium permanganate in water exhibits a positive correlation with temperature.

As the temperature of the solvent (water) increases, the amount of cesium permanganate that

can be dissolved also increases. The experimentally determined solubility data are summarized

in the table below.
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Temperature (°C) Temperature (K) Solubility ( g/100 mL)

1 274.15 0.097

19 292.15 0.23

59 332.15 1.25

Note: Data sourced from publicly available chemical databases.[1]

Experimental Protocol: Determination of Solubility
The following protocol details the isothermal equilibrium method coupled with gravimetric

analysis for the precise determination of cesium permanganate solubility in water at different

temperatures. This method is suitable for sparingly soluble salts and provides reliable and

reproducible results.

2.1. Materials and Equipment

Cesium Permanganate (CsMnO₄), analytical grade

Deionized water

Constant temperature water bath with shaker

Calibrated digital thermometer

25 mL screw-cap glass vials

Analytical balance (readable to ±0.0001 g)

Syringe filters (0.22 µm pore size, chemically resistant)

Drying oven

Pre-weighed glass evaporating dishes

Pipettes and other standard laboratory glassware
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Desiccator

2.2. Procedure

Preparation of Saturated Solutions:

An excess amount of cesium permanganate is added to a series of 25 mL glass vials,

each containing a known volume (e.g., 10 mL) of deionized water. The excess solid is

necessary to ensure that equilibrium with the dissolved solute is achieved.

The vials are securely capped to prevent solvent evaporation.

Equilibration:

The vials are placed in a constant temperature water bath equipped with a shaker. The

temperature of the water bath is set to the desired experimental temperature (e.g., 1°C,

19°C, and 59°C).

The solutions are agitated for a sufficient period (typically 24-48 hours) to ensure that

solubility equilibrium is reached. Preliminary studies should be conducted to determine the

minimum time required to reach equilibrium.

Sample Withdrawal and Filtration:

After equilibration, the agitation is stopped, and the vials are allowed to stand in the water

bath for a minimum of 2 hours to allow the undissolved solid to settle.

A sample of the supernatant is carefully withdrawn using a pre-warmed (or pre-cooled to

the experimental temperature) syringe to avoid precipitation or further dissolution due to

temperature changes.

The withdrawn sample is immediately filtered through a 0.22 µm syringe filter into a clean,

dry, pre-weighed evaporating dish. This step is crucial to remove any undissolved

microcrystals.

Gravimetric Analysis:
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The evaporating dish containing the filtered saturated solution is accurately weighed to

determine the mass of the solution.

The dish is then placed in a drying oven set at a temperature sufficient to evaporate the

water without decomposing the cesium permanganate (e.g., 80°C).

The sample is dried to a constant weight. The dish is periodically removed from the oven,

cooled in a desiccator, and weighed until two consecutive weighings are within an

acceptable tolerance (e.g., ±0.0002 g).

Data Calculation:

The mass of the dissolved cesium permanganate is determined by subtracting the mass of

the empty evaporating dish from the final constant mass of the dish with the dried residue.

The mass of the water in the sample is calculated by subtracting the mass of the dried

residue from the initial mass of the filtered solution.

The solubility is then expressed as grams of cesium permanganate per 100 mL of water,

taking into account the density of water at the experimental temperature.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of cesium permanganate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Equilibration

Sampling & Filtration

Gravimetric Analysis

Calculation

Add excess CsMnO₄

to deionized water

Seal vials

Place in constant temp.
shaking water bath

Agitate for 24-48 hours

Allow solid to settle

Withdraw supernatant

Filter through 0.22 µm
syringe filter

Weigh filtered solution

Evaporate water in oven

Dry to constant weight

Determine mass of
dissolved CsMnO₄

Calculate solubility
(g/100 mL)

Determine mass of water

Click to download full resolution via product page

Solubility Determination Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b083906?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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